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Anhydrous Sodium Sulfate: A Core Drying Agent
in Organic Synthesis
An in-depth technical guide for researchers, scientists, and drug development professionals on

the chemical properties and applications of anhydrous sodium sulfate.

Anhydrous sodium sulfate (Na₂SO₄) is a ubiquitous and indispensable reagent in organic

synthesis, primarily employed as a neutral drying agent to remove residual water from organic

solutions. Its chemical inertness, cost-effectiveness, and ease of use have established it as a

staple in academic and industrial laboratories. This guide provides a comprehensive overview

of the chemical properties of anhydrous sodium sulfate, with a focus on its application in

organic synthesis, supported by quantitative data, detailed experimental protocols, and

workflow visualizations.

Core Chemical and Physical Properties
Anhydrous sodium sulfate is a white, crystalline solid that is chemically very stable, being

unreactive toward most oxidizing or reducing agents at normal temperatures.[1] It is a neutral

salt, forming a pH-neutral solution in water, which makes it suitable for drying solutions

containing acid- or base-sensitive compounds.[1]

The primary mechanism by which anhydrous sodium sulfate removes water from organic

solvents is through the formation of its hydrated salt, sodium sulfate decahydrate
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(Na₂SO₄·10H₂O), also known as Glauber's salt.[2] The chemical equation for this hydration

process is:

Na₂SO₄ (s) + 10H₂O (l) → Na₂SO₄·10H₂O (s)

This reaction is driven by the strong affinity of the anhydrous salt for water molecules, which

are incorporated into its crystal lattice.

Table 1: Physical and Chemical Properties of Anhydrous Sodium Sulfate

Property Value Reference(s)

Chemical Formula Na₂SO₄ [3]

Molar Mass 142.04 g/mol [3]

Appearance White crystalline solid [3]

Density 2.664 g/cm³ [3]

Melting Point 884 °C [3]

Boiling Point 1429 °C [3]

pH (aqueous solution) ~7 [1]

Hydrated Form Na₂SO₄·10H₂O (decahydrate) [2]

Performance as a Drying Agent
The effectiveness of a drying agent is determined by its capacity (the amount of water it can

absorb per unit weight), its efficiency (the extent to which it removes water), and its rate of

drying.

Drying Capacity and Efficiency
The theoretical water absorption capacity of anhydrous sodium sulfate is high due to the

formation of the decahydrate. However, its practical efficiency can vary depending on the

solvent and the initial water content.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://elchemy.com/blogs/intermediates-solvents/sodium-sulfate-in-chemical-labs-applications-as-a-drying-agent
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.pciplindia.com/blog-detail/anhydrous-sodium-sulfate-preparation-and-its-various-applications
https://www.researchgate.net/post/What-is-the-effect-of-Na2SO4-on-solubility-of-organic-basic-and-acidic-compounds-in-water
https://elchemy.com/blogs/intermediates-solvents/sodium-sulfate-in-chemical-labs-applications-as-a-drying-agent
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


One study using Karl Fischer titration to determine water concentration in organic solvents after

liquid-liquid partition found that anhydrous sodium sulfate absorbed about 20-25% of the

water after vigorous mixing with wet ethyl acetate (containing ~20-30 mg/mL of water) or wet

diethyl ether (containing ~8-10 mg/mL of water).[4][5] The same study noted that for a wet

acetonitrile extract containing approximately 60 mg/mL of water, treatment with anhydrous

sodium sulfate resulted in no significant drying.[4][5] This suggests that while effective for

removing suspended water, its ability to dry solvents in which water has a higher solubility can

be limited.[4][5]

Table 2: Water Content in Common Organic Solvents and Drying Efficiency of Anhydrous

Sodium Sulfate

Organic Solvent
Water Content after
Liquid-Liquid
Partition (mg/mL)

Water Absorption
by Anhydrous
Na₂SO₄ (%)

Reference(s)

n-Hexane ~0.1 Not reported [4][5]

Petroleum Ether ~0.1 Not reported [4][5]

Diethyl Ether ~8-10 20-25 [4][5]

Ethyl Acetate ~20-30 20-25 [4][5]

Acetonitrile ~60 ~0 [4][5]

Rate of Drying
Anhydrous sodium sulfate is generally considered to have a slower rate of drying compared to

other common drying agents like magnesium sulfate.[2] This is often attributed to its larger

particle size, which results in a lower surface area for interaction with the solvent. It is

recommended to allow the organic solution to stand over the sodium sulfate for a period of

time (e.g., 30-60 minutes) to ensure complete drying.[2]

Functional Group Compatibility
A significant advantage of anhydrous sodium sulfate is its chemical inertness, which makes it

compatible with a wide range of functional groups commonly found in organic molecules. Its
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neutral pH ensures that it does not catalyze acid- or base-sensitive reactions, such as

hydrolysis of esters or epimerization of stereocenters.

Table 3: Compatibility of Anhydrous Sodium Sulfate with Common Functional Groups

Functional Group Class Compatibility Notes

Alkanes, Alkenes, Alkynes High Non-reactive.

Aromatic Hydrocarbons High Non-reactive.

Alkyl/Aryl Halides High Non-reactive.

Alcohols High

Generally non-reactive, though

some very acidic phenols

might show slight interaction.

Ethers High Non-reactive.

Aldehydes & Ketones High Non-reactive.

Esters & Lactones High Non-reactive.

Carboxylic Acids High Non-reactive.

Amines High
Non-reactive with the free

base.

Amides & Lactams High Non-reactive.

Nitriles High Non-reactive.

Nitro Compounds High Non-reactive.

Sulfones & Sulfoxides High Non-reactive.

Experimental Protocols
Standard Protocol for Drying an Organic Solution
This protocol outlines the standard procedure for drying an organic solution following an

aqueous extraction.
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Start: Wet Organic Solution in Separatory Funnel Transfer organic layer to an Erlenmeyer flask Add anhydrous Na₂SO₄ in portions with swirling Observe for 'free-flowing' crystals
Clumping occurs

Allow to stand for 15-30 minutesFree-flowing Separate the dried solution from the solid (decant or filter) Rinse the Na₂SO₄ with fresh dry solvent Combine the rinsing with the dried solution End: Dry Organic Solution

Click to download full resolution via product page

Figure 1: Experimental workflow for drying an organic solution.

Methodology:

Initial Separation: Ensure the organic layer is separated as completely as possible from the

aqueous layer in a separatory funnel. If a small amount of the aqueous layer is carried over,

it should be removed with a pipette before adding the drying agent.

Transfer to Flask: Transfer the wet organic solution to an appropriately sized Erlenmeyer

flask.

Addition of Anhydrous Sodium Sulfate: Add a small amount of anhydrous sodium sulfate
to the flask and swirl. The initial portions of the drying agent will clump together as they

absorb water.

Determining Sufficient Amount: Continue adding small portions of anhydrous sodium sulfate
with swirling until some of the newly added crystals no longer clump and move freely in the

solution. This "free-flowing" or "snow globe" effect indicates that the bulk of the water has

been absorbed.

Resting Period: Allow the flask to stand for at least 15-30 minutes to ensure complete drying.

Separation: Carefully decant or filter the dried organic solution from the solid sodium sulfate
hydrate. For quantitative transfers, it is best to filter the solution through a fluted filter paper.

Rinsing: Rinse the sodium sulfate with a small amount of fresh, dry solvent to recover any

adsorbed product. Combine the rinsing with the main dried solution.

Protocol for Determining Water Content by Karl Fischer
Titration
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Karl Fischer titration is the gold standard for accurately determining the water content in

organic solvents.[6] This protocol provides a general outline for the volumetric titration method.

Titrator Preparation

Sample Analysis

Prepare Karl Fischer Titrator

Add KF solvent to the titration vessel

Pre-titrate the solvent to a dry endpoint

Inject a known volume/weight of the dried organic solution

Ready for analysis

Titrate with Karl Fischer reagent to the endpoint

Record the volume of titrant used

Calculate water content (e.g., in ppm or mg/mL)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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